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Compound of Interest |

Compound Name: Sodium phenoxyacetate
CAS No.: 3598-16-1
Cat. No.: B152869
- 7

Executive Summary & Critical Distinction

Sodium Phenoxyacetate (CAS: 3598-16-1) is the sodium salt of phenoxyacetic acid, primarily
utilized as a metabolic precursor in the biosynthesis of Penicillin V and as an intermediate in
herbicide manufacturing. While often categorized as a general irritant, its structural properties
demand specific handling protocols to prevent mucosal damage and ensuring experimental
integrity.

CRITICAL SAFETY ALERT: Do NOT confuse Sodium Phenoxyacetate with Sodium
Phenylacetate.

o Sodium Phenoxyacetate (CsH7NaOs): Penicillin V precursor; herbicide intermediate.

e Sodium Phenylacetate (CsH7NaO3z): Treatment for Urea Cycle Disorders
(Hyperammonemia).[1][2][3]

» Risk: These compounds are not interchangeable. Administering Sodium Phenoxyacetate
clinically in place of Sodium Phenylacetate could lead to therapeutic failure and potential
toxicity due to the phenoxy-ether linkage, which alters metabolic processing.

Chemical Identity & Physicochemical Profile[4][5][6]
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Understanding the physical state is the first step in risk mitigation. Sodium phenoxyacetate is
a salt, meaning its primary exposure route in the lab is dust inhalation or contact with aqueous

solutions.
Property Data Relevance to Safety
Unique identifier for SDS
CAS Number 3598-16-1

verification.

Contains an ether linkage;
Formula CesHsOCH2COONa stable but reactive under

strong acid conditions.

Molecular Weight 174.13 g/mol -
White to off-white crystalline High dust potential; requires
Appearance . .
powder respiratory protection.
Rapidly dissociates on moist
Solubility Soluble in water (>200 g/L) mucous membranes, leading

to immediate irritation.

Mildly alkaline; buffers to the
pH (10% aq) ~8.0-9.5 free acid (pH ~3) upon contact
with biological acids.

Thermally stable under
Melting Point >260°C standard autoclaving
conditions.

GHS Hazard Identification & Risk Assessment

While some suppliers list the substance as "Non-Hazardous" due to varying regulatory
thresholds, the Precautionary Principle dictates treating it according to the most rigorous
available data (e.g., TCI, PubChem), which classifies it as an Irritant.

GHS Classification (Warning)[7]

o H315: Causes skin irritation.[4]
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e H319: Causes serious eye irritation.[4][5]

e H335: May cause respiratory irritation.[4]

Mechanistic Toxicology

The toxicity of sodium phenoxyacetate is largely derived from its dissociation into
phenoxyacetic acid upon contact with physiological fluids.

o Surface Irritation: The salt creates a hypertonic environment on moist skin/eyes, drawing out
water and depositing the phenoxy-anion.

e Acid Hydrolysis: In the stomach or on acidic skin mantles, the salt converts to the free acid
(Phenoxyacetic acid, LD50 Oral Rat ~1500 mg/kg). This organic acid can penetrate lipid
bilayers more effectively than the salt, leading to cellular irritation.

» Systemic Effects: While less toxic than chlorinated phenoxy herbicides (e.g., 2,4-D), high
systemic loads can disrupt ion channels and uncouple oxidative phosphorylation in
mitochondria, though this is rare in laboratory settings.

Safe Handling Workflow & PPE Decision Tree

Effective safety is not about wearing all the gear, but the right gear for the context. The
following logic flow ensures protection without impeding dexterity.

Diagram 1: PPE & Handling Logic Flow

Caption: Decision matrix for selecting Personal Protective Equipment (PPE) based on the
physical state of Sodium Phenoxyacetate.
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Handling Sodium Phenoxyacetate

Determine Physical State

Solid / Powder Form Aqueous Solution

.

Risk: Inhalation & Dust Explosion Risk: Splash & Skin Absorption

l

REQUIRED PPE:
Engineering Control: 1. Safety Glasses w/ Side Shields

Use Fume Hood / Weighing Enclosure 2. Nitrile Gloves (0.11mm)
3. Lab Coat

REQUIRED PPE:
1. N95/P2 Respirator
2. Safety Goggles (Tight seal)
3. Nitrile Gloves

Click to download full resolution via product page

Experimental Protocols: Penicillin V Precursor
Preparation

Sodium phenoxyacetate is the limiting precursor in the fermentation of Penicillium
chrysogenum to produce Penicillin V (Phenoxymethylpenicillin). The following protocol ensures

a sterile, stable stock solution for bioreactor addition.
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Protocol: 20% (w/v) Sodium Phenoxyacetate Stock
Solution

Objective: Prepare 1 L of sterile precursor solution for fed-batch fermentation.
Materials:
o Sodium Phenoxyacetate (CAS 3598-16-1), High Purity (>98%).[6]
o Deionized Water (Milli-Q or equivalent).
¢ 0.22 um Polyethersulfone (PES) Filter Unit.
e pH Meter.
Step-by-Step Methodology:
 Dissolution (Exothermic Check):
o In a2 L beaker, add 800 mL of deionized water.
o Slowly add 200 g of Sodium Phenoxyacetate while stirring magnetically.

o Note: The dissolution is endothermic; the solution may cool. Ensure complete dissolution
before proceeding.

e pH Adjustment (Self-Validating Step):
o Measure the pH.[7][8] It should naturally fall between 8.0 and 9.5.

o Validation: If pH < 7.5, contamination with free acid or other impurities is likely. Discard
and check raw material.

o Adjustment: If used for sensitive fungal cultures, adjust pH to 7.0-7.5 using dilute H2SOa4
or NaOH to match the bioreactor setpoint, preventing culture shock.

e Volume Normalization:
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o Top up to 1000 mL with deionized water.

o Sterilization:

o Preferred: Filter sterilize using a 0.22 um PES membrane. (Autoclaving can cause minor
decarboxylation or ether cleavage if pH is not strictly controlled).

o Storage:

o Store at 4°C. Stable for 3 months.

Diagram 2: Biosynthetic Role of Sodium Phenoxyacetate

Caption: Pathway showing the incorporation of Sodium Phenoxyacetate into the Penicillin V
scaffold by Penicillium chrysogenum.
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Emergency Response Architecture

In the event of exposure, the chemical's solubility facilitates rapid decontamination, but also
rapid absorption into mucous membranes.
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Scenario

Immediate Action

Rationale

Eye Contact

Irrigate for 15 mins with

saline/water. Lift eyelids.

The salt is hypertonic;
immediate dilution prevents
corneal desiccation and acid

burns.

Skin Contact

Wash with soap and water.
Remove contaminated
clothing.[5]

Prevents transdermal
absorption of the free acid

form.

Move to fresh air.[5] If

Dust causes mechanical and

Inhalation wheezing occurs, seek medical o ]
] chemical irritation to alveoli.
attention.
Do NOT sweep dry. Dampen ]
_ _ _ Dry sweeping generates dust
Spill (Solid) with wet paper towels, then ) )
aerosols (inhalation hazard).
scoop.
Absorb with vermiculite or _ _
S ) o Prevents spread into drainage
Spill (Liquid) sand. Neutralize with dilute

bicarbonate if acidic.

systems (aquatic toxicity).

Regulatory Landscape[2][4]

e TSCA (USA): Listed (Active).[4]

« EINECS (EU): 222-746-8.[9]

 REACH: Registered as an intermediate.

» Ecological Note: Phenoxyacetic acid derivatives can be toxic to aquatic life. Do not dispose

of stock solutions down the sink; use approved organic waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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